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Compound of Interest

Compound Name: 2,4-Dichloro-1,3,5-triazine

cat. No.: B113473

An In-Depth Technical Guide to the Safe Handling of 2,4-Dichloro-1,3,5-triazine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols, handling
procedures, and hazard information for 2,4-dichloro-1,3,5-triazine. The information is intended

to equip laboratory personnel with the knowledge required to work with this chemical safely and
effectively.

Chemical and Physical Properties

2,4-Dichloro-1,3,5-triazine is a chlorinated derivative of 1,3,5-triazine.[1] Understanding its
fundamental properties is crucial for safe handling.
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Property Value Reference(s)
CAS Number 2831-66-5 [2][3]
Molecular Formula C3HCIz2Ns3 [2][3]
Molar Mass 149.96 g/mol [2]
Appearance White to almost white powder 1]

or crystals
Density (Predicted) 1.612 + 0.06 g/cm?3 [3]
Melting Point 54.0-58.0 °C
Boiling Point 102 °C /75 mmHg [3]
Synonyms Dichloro-s-triazine [2]

Hazard Identification and Classification

This compound is classified as hazardous and requires careful handling to avoid exposure.[2]
[4] The primary hazards are associated with its corrosive and irritant nature.[2][5]
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Hazard Class GHS Code Description Reference(s)
Acute Toxicity, Oral H302 Harmful if swallowed [2][6]
o Harmful in contact
Acute Toxicity, Dermal  H312 ) ) [2]
with skin
Acute Toxicity, .
) H332 Harmful if inhaled [2]
Inhalation
Skin o
) o H315 Causes skin irritation [2][6]
Corrosion/Irritation
Serious Eye Causes serious eye
- H319 N [2]
Damage/Irritation irritation
) S May cause an allergic
Skin Sensitization H317 _ _ [2]
skin reaction
Specific Target Organ ]
o ] May cause respiratory
Toxicity (Single H335 T [2][6]
irritation
Exposure)

Safe Handling and Storage Procedures

Adherence to strict safety protocols is mandatory to prevent exposure and ensure a safe

laboratory environment.

Engineering Controls

o Ventilation: All work with 2,4-dichloro-1,3,5-triazine must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[4][7][8]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[8]

Personal Protective Equipment (PPE)

Appropriate PPE is essential to prevent personal contact.[4][7]
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. EyelFace Skin/Body Respiratory
Scenario ] . . Reference(s)
Protection Protection Protection
Chemical-
] Not generally
Safety glasses resistant gloves ]
) o ) . required when
Routine with side shields (e.g., nitrile, )
] handled in a [7]
Laboratory Use or chemical neoprene),

splash goggles.

standard lab

certified chemical

fume hood.
coat.
Chemical-
) A NIOSH-
resistant gloves,
Safety glasses approved
] ] o ) lab coat. An ] ]
Handling Outside  with side shields ) respirator with an
) apron is ) [7]
Fume Hood or chemical ) organic vapor
recommended if . _
splash goggles. o cartridge is
splashing is a
) recommended.
risk.
Chemical-
resistant gloves, A NIOSH-
Chemical splash chemical- approved
Spill Cleanup goggles and a resistant apron respirator with an  [7]

face shield.

or suit, and
appropriate
footwear.

organic vapor

cartridge.

General Handling Practices

e Avoid all personal contact with the substance, including inhalation of dust or fumes.[4]

Avoid physical damage to containers.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]
Wash hands thoroughly with soap and water after handling.[4]

Keep containers securely sealed when not in use to prevent moisture contact.[4]
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e Use good occupational work practices and observe all manufacturer storage and handling
recommendations.[4]

1. Preparation
- Review SDS
- Don PPE
- Verify Fume Hood Operation

2. Weighing
- Handle in fume hood
- Use appropriate respiratory protection if outside hood
3. Reaction/Use
- Maintain ventilation
- Keep container sealed when not in use

'

4. Post-Handling Cleanup
- Decontaminate surfaces

- Remove PPE correctly

;

5. Waste Disposal
- Segregate as halogenated organic waste

- Use labeled, sealed container

Diagram 1: Standard Laboratory Handling Workflow

Click to download full resolution via product page

Caption: Diagram 1: Standard Laboratory Handling Workflow

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route First Aid Protocol Reference(s)

Remove the individual from the
contaminated area to fresh air.

Inhalation Lay the patient down and keep  [4][9]
them warm and rested. Seek

immediate medical attention.

Immediately flush the skin and
hair with running water and
) soap if available. Remove all
Skin Contact _ _ (41191
contaminated clothing. Seek
medical attention if irritation

develops or persists.

Immediately rinse the eyes
with fresh, running water for at
least 15 minutes. Ensure
Eye Contact o ] [419]
complete irrigation by keeping
eyelids apart. Seek immediate

medical attention.

Do NOT induce vomiting. If the
person is conscious, rinse their
mouth with water and then
Ingestion provide water to drink slowly. [4][10]
Observe the patient carefully
and seek immediate medical

advice.

Spill Response Protocol

o Minor Spills: Remove all ignition sources. Clean up spills immediately, avoiding contact with
skin and eyes. Use dry clean-up procedures (e.g., sweeping or vacuuming) to prevent dust
generation. Place the spilled material into a suitable, labeled container for waste disposal.[4]

e Major Spills: Evacuate the area and move upwind.[4] Alert the fire brigade or emergency
response team, informing them of the hazard's location and nature.[4] Only trained personnel
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wearing full protective clothing, including breathing apparatus, should handle the cleanup.
Contain the spill using sand, earth, or vermiculite and prevent it from entering drains or water

courses.[4]
Emergency Event
(Spill or Exposure)

Major Spill?

Minor Spill Protocol: Major Spill Protocol:
- Restrict Area - Evacuate Area Administer First Aid
- Use Spill Kit - Alert Emergency Services (CEERELIERS)
- Dry Cleanup - Contain Spill

Seek Medical Attention

Diagram 2: Emergency Response Workflow

Click to download full resolution via product page

Caption: Diagram 2: Emergency Response Workflow

Reactivity and Disposal

o Chemical Stability and Reactivity: The compound is unstable in the presence of incompatible
materials and may react with moisture.[4] It is incompatible with strong oxidizing agents,
strong acids, alcohols, and amines.[8][11] Hazardous decomposition products from fire
include carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[8]
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Waste Disposal Protocol: Dispose of 2,4-dichloro-1,3,5-triazine as halogenated organic
waste.[7] Use a designated, leak-proof, and clearly labeled hazardous waste container made
of high-density polyethylene (HDPE).[7] Empty containers should be triple-rinsed with a
suitable solvent like acetone or ethanol, with the rinsate collected in the hazardous waste
container.[7]

Experimental Protocol Example: Handling in a
Synthetic Chemistry Context

This protocol outlines a general procedure for using 2,4-dichloro-1,3,5-triazine as a reagent in
a nucleophilic substitution reaction, adapted from procedures for the related compound, 2,4,6-
trichloro-1,3,5-triazine.[12][13]

Objective: To safely handle 2,4-dichloro-1,3,5-triazine during a laboratory-scale chemical
synthesis.

Materials:

2,4-Dichloro-1,3,5-triazine

Anhydrous solvent (e.g., Dichloromethane (DCM) or Acetone)
Base (e.g., N,N-diisopropylethylamine - DIEA)

Nucleophile

Three-necked round-bottom flask

Mechanical stirrer, static nitrogen inlet, addition funnel

Ice bath

Methodology:

o System Preparation: Assemble a three-necked, round-bottomed flask equipped with a
mechanical stirrer and a static nitrogen inlet in a chemical fume hood.[12]
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Reagent Charging: Charge the flask with the calculated amount of 2,4-dichloro-1,3,5-
triazine and the anhydrous solvent (e.g., DCM).[13]

Inert Atmosphere and Cooling: Purge the flask with nitrogen to establish an inert
atmosphere. Place the flask in an ice bath and stir the resulting solution, allowing it to cool to
0 °C.[12][13]

Nucleophile Addition: In a separate flask, prepare a solution of the nucleophile and the base
(e.g., DIEA) in the same anhydrous solvent.[13]

Controlled Reaction: Using an addition funnel, add the nucleophile/base solution dropwise to
the cooled, stirring triazine solution. Maintain the internal temperature at or below the target
reaction temperature (e.g., 2-5 °C) throughout the addition.[12]

Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by an appropriate
method, such as Thin Layer Chromatography (TLC), until the starting material is consumed.
[13]

Workup: Upon completion, proceed with the appropriate aqueous workup to quench the
reaction and remove salts. For example, dilute the reaction mixture with DCM and wash
several times with water.[13]

Cleanup: Decontaminate all glassware and equipment. Dispose of all chemical waste
according to the protocol outlined in Section 5.
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Diagram 3: Synthetic Reaction Workflow
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Caption: Diagram 3: Synthetic Reaction Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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